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Compound of Interest

Compound Name: Pentabromobenzyl acrylate

Cat. No.: B3427448 Get Quote

Pentabromobenzyl Acrylate: A Technical Health
and Safety Whitepaper
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available health and safety

information for Pentabromobenzyl Acrylate (PBB-Acr) and its polymeric form,

Poly(pentabromobenzyl acrylate) (PBB-PA). It is intended for informational purposes for a

technical audience and is not a substitute for a formal risk assessment or consultation with a

qualified safety professional. Direct handling of this chemical should only be done after

consulting the official Safety Data Sheet (SDS) provided by the manufacturer and implementing

all recommended safety precautions.

Introduction
Pentabromobenzyl acrylate (CAS No. 59447-55-1) is a brominated aromatic acrylate

monomer. It is primarily used in the production of its homopolymer, Poly(pentabromobenzyl
acrylate) (CAS No. 59447-57-3), which serves as a flame retardant in various materials. Due

to its chemical structure, containing both an acrylate group and a pentabrominated ring, there

are potential health and environmental concerns associated with this substance. This

whitepaper synthesizes the available health and safety data to provide a comprehensive

overview for professionals working with this chemical.
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Chemical Identification and Physical Properties
A clear identification of Pentabromobenzyl Acrylate and its polymer is crucial for safety

management.

Property
Pentabromobenzyl
Acrylate (Monomer)

Poly(pentabromobenzyl
acrylate) (Polymer)

CAS Number 59447-55-1 59447-57-3

Molecular Formula C₁₀H₅Br₅O₂ (C₁₀H₅Br₅O₂)n

Synonyms
Acrylic Acid Pentabromobenzyl

Ester

PBB-PA, Brominated

polyacrylate

Appearance
White to yellow to green

powder/crystal
White free-flowing powder

Melting Point 115-126 °C Not applicable

Refractive Index Not available n20/D 1.670[1]

Hazard Identification and Classification
The hazard classification for Pentabromobenzyl Acrylate can vary between suppliers.

However, common classifications based on the Globally Harmonized System (GHS) are

summarized below. It is noteworthy that some suppliers of the polymer state that it is not a

hazardous substance[2].
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Sensitization GHS07 Warning

H317: May cause an

allergic skin reaction.

[3]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation.[3]

Aquatic Hazard (long-

term)
None No Signal Word

H413: May cause long

lasting harmful effects

to aquatic life.[4][5]
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Caption: Workflow for GHS Hazard Communication.

Health Effects and Toxicological Information
Detailed toxicological studies for Pentabromobenzyl Acrylate are not widely available in the

public domain. Much of the information is derived from Safety Data Sheets, which often lack

comprehensive data.
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Toxicological Endpoint Finding

Acute Toxicity (Oral, Dermal, Inhalation) No data available.

Skin Corrosion/Irritation
No specific data for PBB-Acr, but acrylates as a

class can be skin irritants.

Serious Eye Damage/Irritation Causes serious eye irritation[3].

Respiratory or Skin Sensitization
May cause an allergic skin reaction[3]. Acrylates

are known skin sensitizers.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity (Single and

Repeated Exposure)
No data available.

Aspiration Hazard No data available.

Exposure Controls and Personal Protection
Given the potential for skin and eye irritation, as well as skin sensitization, stringent exposure

controls are necessary.

Control Parameter Recommendations

Engineering Controls
Use in a well-ventilated area, preferably with

local exhaust ventilation.

Respiratory Protection
If dust is generated, a NIOSH-approved

respirator (e.g., N95) is recommended[1].

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection Safety glasses with side shields or goggles[1].

Skin and Body Protection Lab coat, long pants, and closed-toe shoes.
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Personal Protective Equipment (PPE) Logic

Potential Exposure Risk Assessment

Engineering Controls
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Caption: Decision logic for selecting appropriate PPE.

First-Aid Measures
In case of exposure, the following first-aid measures are recommended:

Exposure Route First-Aid Procedure

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician[2].

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting and Accidental Release Measures
Fire-Fighting:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Carbon oxides, hydrogen bromide gas.

Accidental Release:

Personal Precautions: Wear appropriate personal protective equipment. Avoid dust

formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Handling, Storage, and Stability
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature: 2-8°C[3].

Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Ecological Information
There is limited specific ecotoxicological data for Pentabromobenzyl Acrylate. However, it is

classified as potentially causing long-lasting harmful effects to aquatic life[4][5]. A report by

HELCOM suggests that the substance is suspected to be very persistent and very toxic to

aquatic organisms.

Experimental Protocols
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A thorough search of publicly available scientific literature did not yield detailed experimental

protocols for toxicological studies specifically on Pentabromobenzyl Acrylate. The data

presented in this whitepaper is primarily from supplier Safety Data Sheets, which do not include

such methodologies. For acrylates in general, standard OECD guidelines for toxicity testing

would be followed. For example:

Skin Sensitization: OECD Guideline 429 (Local Lymph Node Assay)

Acute Dermal Irritation/Corrosion: OECD Guideline 404

Acute Eye Irritation/Corrosion: OECD Guideline 405

Acute Oral Toxicity: OECD Guideline 423

Aquatic Toxicity: OECD Guidelines 201 (Alga, Growth Inhibition Test), 202 (Daphnia sp.

Acute Immobilisation Test), and 203 (Fish, Acute Toxicity Test).

Without specific studies on Pentabromobenzyl Acrylate, it is not possible to provide detailed

experimental protocols that have been applied to this substance.

Conclusion
Pentabromobenzyl Acrylate is a chemical that requires careful handling due to its potential

for skin sensitization and eye irritation. The lack of comprehensive toxicological data in the

public domain necessitates a cautious approach, adhering to the highest safety standards. All

work with this compound should be preceded by a thorough risk assessment and the

implementation of all recommended engineering controls and personal protective equipment.

The potential for long-lasting aquatic toxicity also indicates that releases to the environment

should be avoided. Further research into the toxicological and ecotoxicological profile of this

compound is warranted to fill the existing data gaps.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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